Cas no 1227516-18-8 (2-fluoro-4-iodo-5-methoxypyridine)

• Product Name: 2-fluoro-4-iodo-5-methoxypyridine
• CAS No: 1227516-18-8
• MF: C₆H₅FINO
• MW: 253.012877225876
• MDL: MFCD16611137
• CID: 1217117
• PubChem ID: 74891337
• Update Time: 2025-10-20

2-fluoro-4-iodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-iodo-5-methoxypyridine
• DB-377400
• 1227516-18-8
• 2-Fluoro-4-iodo-5-methoxy-pyridine
• AKOS027425352
• SCHEMBL15141851
• MFCD16611137
• EN300-248929
• E91173
• CS-0194994

• MDL： MFCD16611137
• Inchi： 1S/C6H5FINO/c1-10-5-3-9-6(7)2-4(5)8/h2-3H,1H3
• InChI Key： ONSQWOUQJIZGEL-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1OC)F

Computed Properties

• Exact Mass: 252.93999g/mol
• Monoisotopic Mass: 252.93999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-fluoro-4-iodo-5-methoxypyridine

Comprehensive Overview of 2-Fluoro-4-iodo-5-methoxypyridine (CAS No. 1227516-18-8): Properties, Applications, and Industry Insights

2-Fluoro-4-iodo-5-methoxypyridine (CAS No. 1227516-18-8) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro, iodo, and methoxy substituents, serves as a versatile building block in organic synthesis. Its molecular structure, C₆H₅FINO, combines reactivity and selectivity, making it valuable for cross-coupling reactions and drug discovery pipelines.

In recent years, the demand for halogenated pyridines like 2-fluoro-4-iodo-5-methoxypyridine has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "synthesis of 2-fluoro-4-iodo-5-methoxypyridine" or "CAS 1227516-18-8 applications," reflecting its relevance in medicinal chemistry. The compound’s iodo group enables Suzuki-Miyaura couplings, while the methoxy moiety enhances solubility—a critical factor in bioavailability optimization.

From an industrial perspective, 1227516-18-8 aligns with trends in sustainable chemistry. Laboratories prioritize "green synthesis of fluorinated pyridines" to reduce environmental impact. This compound’s stability under mild conditions supports eco-friendly protocols, addressing the growing demand for "high-purity halogenated intermediates" in API manufacturing. Analytical data (e.g., NMR, HPLC) confirm its reproducibility, a key concern for quality-focused buyers.

Emerging studies highlight 2-fluoro-4-iodo-5-methoxypyridine in material science, particularly in OLED and liquid crystal development. Searches for "pyridine derivatives in electronics" underscore this niche application. Its electron-withdrawing fluoro group improves charge transport properties, making it a candidate for advanced optoelectronic materials—a hotspot aligned with IoT and wearable technology trends.

Regulatory compliance remains a top query, with users seeking "CAS 1227516-18-8 safety data." While non-hazardous under standard handling, proper PPE (gloves, goggles) is recommended. Storage guidelines (-20°C, inert atmosphere) ensure longevity, a frequent concern for bulk purchasers. The compound’s Moisture-sensitive nature warrants airtight packaging, a detail often highlighted in supplier specifications.

In summary, 2-fluoro-4-iodo-5-methoxypyridine bridges multiple disciplines—from drug discovery to smart materials. Its CAS No. 1227516-18-8 serves as a universal identifier for procurement, while its structural features answer modern R&D needs for modular, functionalized scaffolds. As AI-driven molecular design grows, such compounds will remain pivotal in high-value chemical innovation.